(3R,5S)-3,5-Dimethylpiperazin-2-one
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
(3R,5S)-3,5-Dimethylpiperazin-2-one is a chiral piperazinone derivative characterized by a six-membered ring containing two nitrogen atoms and a ketone group. Its stereochemistry (R,S configuration at positions 3 and 5) distinguishes it from other isomers and analogs. Key properties include a molecular formula of C₆H₁₂N₂O, molecular weight 128.17 g/mol, and sensitivity to storage conditions (e.g., requiring protection from light and inert atmospheres) .
Properties
Molecular Formula |
C6H12N2O |
|---|---|
Molecular Weight |
128.17 g/mol |
IUPAC Name |
3,5-dimethylpiperazin-2-one |
InChI |
InChI=1S/C6H12N2O/c1-4-3-7-6(9)5(2)8-4/h4-5,8H,3H2,1-2H3,(H,7,9) |
InChI Key |
URZBIOXYNMRLJS-UHFFFAOYSA-N |
Canonical SMILES |
CC1CNC(=O)C(N1)C |
Origin of Product |
United States |
Comparison with Similar Compounds
Stereoisomeric Variants
- (3S,5S)-3,5-Dimethylpiperazin-2-one (CAS 1152112-99-6):
- Key Differences :
- Stereochemistry: S,S configuration vs. R,S in the target compound.
- Safety Profile : Classified with hazard codes H302 (harmful if swallowed), H315 (skin irritation), and H319 (eye irritation), suggesting moderate toxicity .
- Physical Properties : Similar molecular weight (128.17 g/mol) but divergent reactivity due to stereochemical effects.
Substituted Piperazinone Derivatives
- (3S,5S)-1-Benzyl-3,5-dimethylpiperazin-2-one (CAS 170211-02-6):
- Structural Modifications : Addition of a benzyl group at position 1.
- Impact on Properties :
- Higher purity (97%) and longer shelf life (1095 days) compared to unsubstituted analogs .
4-(2-(3,5-Dimethyl-1H-pyrazol-1-yl)acetyl)piperazin-2-one (CAS 1235670-92-4):
- Structural Features : Incorporates a pyrazolyl-acetyl substituent.
- Key Differences :
- Expanded heterocyclic system increases molecular weight (236.27 g/mol ) and complexity.
- Designed as a pharmaceutical intermediate, highlighting its role in synthesizing bioactive molecules .
Comparative Data Table
| Compound Name | CAS Number | Molecular Formula | Molecular Weight (g/mol) | Key Substituents | Stereochemistry | Hazard Profile |
|---|---|---|---|---|---|---|
| (3R,5S)-3,5-Dimethylpiperazin-2-one | Not provided | C₆H₁₂N₂O | 128.17 | None | R,S | Data unavailable |
| (3S,5S)-3,5-Dimethylpiperazin-2-one | 1152112-99-6 | C₆H₁₂N₂O | 128.17 | None | S,S | H302, H315, H319, H335 |
| (3S,5S)-1-Benzyl-3,5-dimethylpiperazin-2-one | 170211-02-6 | C₁₃H₁₈N₂O | 218.3 | Benzyl at position 1 | S,S | Discontinued; no hazards listed |
| 4-(2-(3,5-Dimethyl-1H-pyrazol-1-yl)acetyl)piperazin-2-one | 1235670-92-4 | C₁₁H₁₆N₄O₂ | 236.27 | Pyrazolyl-acetyl group | Not specified | No hazards listed |
Research Findings and Implications
- Stereochemical Influence : The R,S configuration of (3R,5S)-3,5-Dimethylpiperazin-2-one may confer distinct pharmacokinetic or binding properties compared to its S,S isomer, though experimental data are lacking in the evidence .
- Substituent Effects : Benzyl or pyrazolyl additions alter solubility and reactivity. For example, the benzyl derivative’s discontinuation () suggests challenges in synthesis or stability .
- Safety Considerations: Unsubstituted piperazinones exhibit moderate toxicity (e.g., H302 for oral exposure), necessitating careful handling .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
